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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the safe handling, storage, and utilization

of 4-Desmethoxy Omeprazole-d3. The procedures and protocols outlined are intended to

ensure personnel safety and maintain the integrity of the compound for research applications.

Material Properties and Safety Data
4-Desmethoxy Omeprazole-d3 is the deuterated stable isotope-labeled form of 4-Desmethoxy

Omeprazole, a metabolite of the proton pump inhibitor Omeprazole.[1] Its primary application in

research is as an internal standard for the quantitative analysis of 4-Desmethoxy Omeprazole

in biological matrices using mass spectrometry.

Table 1: Physical and Chemical Properties
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Property Value Reference

Chemical Name

2-[[(3,5-Dimethyl-2-
pyridinyl)methyl]sulfinyl]-6
-(methoxy-d3)-1H-
benzimidazole

Synonyms H 180/29-d3

CAS Number 1794759-05-9 [2]

Molecular Formula C₁₆H₁₄D₃N₃O₂S

Molecular Weight 318.41 g/mol

Appearance Off-White Solid

| Unlabeled CAS | 110374-16-8 |[2] |

Table 2: Hazard Identification and Safety Precautions (Based on Unlabeled Analog)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lgcstandards.com/SM/en/4-Desmethoxy-Omeprazole-d3/p/TRC-D290562?queryID=aca4b7acd89f402ebd65d87fab744c57
https://www.lgcstandards.com/SM/en/4-Desmethoxy-Omeprazole-d3/p/TRC-D290562?queryID=aca4b7acd89f402ebd65d87fab744c57
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard GHS Classification Precautionary Statements

Acute Toxicity
Oral (Category 4), H302:
Harmful if swallowed

P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P301 + P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330: Rinse
mouth.

Skin Irritation
Category 2, H315: Causes skin

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Irritation
Category 2A, H319: Causes

serious eye irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Aquatic Toxicity

Acute (Category 1), H400;

Chronic (Category 1), H410:

Very toxic to aquatic life with

long lasting effects

P273: Avoid release to the

environment. P391: Collect

spillage.

| Disposal | - | P501: Dispose of contents/container to an approved waste disposal plant. |

Data derived from safety information for the non-deuterated analog, 4-Desmethoxy

Omeprazole.[3]

Standard Operating Procedure (SOP)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC28763.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1 Purpose This SOP establishes the guidelines for the safe handling, storage, and disposal of

4-Desmethoxy Omeprazole-d3 to protect laboratory personnel and ensure product quality.

2.2 Scope This procedure applies to all research personnel who handle, store, or dispose of 4-
Desmethoxy Omeprazole-d3 in a laboratory setting.

2.3 Responsibilities It is the responsibility of the researcher to read, understand, and adhere to

this SOP and the corresponding Safety Data Sheet (SDS). The Principal Investigator or

Laboratory Supervisor is responsible for ensuring compliance.

2.4 Required Materials and Equipment

Personal Protective Equipment (PPE): Safety goggles with side shields, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[3]

Equipment: Analytical balance, chemical fume hood or ventilated enclosure, vortex mixer,

ultrasonic bath, calibrated pipettes.

Materials: Appropriate solvents (e.g., DMSO, DMF, Ethanol), vials for storage, and waste

containers.[4][5]

2.5 Handling and Storage Protocol

Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the

product name and CAS number match the order specifications.

Storage of Solid Compound: Store the container tightly sealed in a freezer at -20°C.[3][4][5]

This maintains stability for at least four years.[4]

Preparation of Stock Solutions:

Perform all weighing and solution preparation inside a chemical fume hood or other

suitable ventilated enclosure to avoid inhalation of the powder.[3]

Equilibrate the container to room temperature before opening to prevent moisture

condensation.
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Prepare a primary stock solution, for example, at 1 mg/mL. Based on solubility data for the

unlabeled compound, DMSO is a suitable solvent.[4][5]

To aid dissolution, the solution can be vortexed or sonicated.[5]

Storage of Solutions:

Stock solutions should be stored in tightly sealed vials at -80°C for long-term storage (up

to 6 months).[3][5]

For short-term storage (up to 1 month), -20°C is acceptable.[5]

Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use

volumes.[5]

2.6 First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids apart. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician or

poison control center immediately.[3]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate

medical attention.[3]

2.7 Spill and Disposal Procedures

Spills: For a small spill of the solid, carefully sweep it up, avoiding dust generation, and place

it in a sealed container for disposal. For liquid spills, absorb with an inert material and place

in a sealed container. Ventilate the area and wash the spill site.

Disposal: All waste containing 4-Desmethoxy Omeprazole-d3 must be disposed of as

hazardous chemical waste in accordance with local, state, and federal regulations.[3] Do not

allow the product to enter drains or the environment.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Desmethoxy Omeprazole Datasheet DC Chemicals [dcchemicals.com]

2. 4-Desmethoxy Omeprazole-d3 | LGC Standards [lgcstandards.com]

3. 4-Desmethoxy Omeprazole|110374-16-8|MSDS [dcchemicals.com]

4. caymanchem.com [caymanchem.com]

5. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Standard Operating Procedure and Application Notes
for 4-Desmethoxy Omeprazole-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587879#standard-operating-procedure-for-handling-
4-desmethoxy-omeprazole-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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